Cas no 478079-35-5 ((E)-[(2-{[(4-chlorophenyl)methyl]sulfanyl}quinolin-3-yl)methylidene]amino 3-methylbenzoate)

• Product Name: (E)-[(2-{[(4-chlorophenyl)methyl]sulfanyl}quinolin-3-yl)methylidene]amino 3-methylbenzoate
• CAS No: 478079-35-5
• MF: C₂₅H₁₉ClN₂O₂S
• MW: 446.948563814163
• CID: 5737523
• PubChem ID: 9637143
• Update Time: 2023-11-10

(E)-[(2-{[(4-chlorophenyl)methyl]sulfanyl}quinolin-3-yl)methylidene]amino 3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• N-((E)-(2-[(4-CHLOROBENZYL)SULFANYL]-3-QUINOLINYL)METHYLIDENE)-N-[(3-METHYLBENZOYL)OXY]AMINE
• 2-[(4-CHLOROBENZYL)SULFANYL]-3-(([(3-METHYLBENZOYL)OXY]IMINO)METHYL)QUINOLINE
• (E)-[(2-{[(4-chlorophenyl)methyl]sulfanyl}quinolin-3-yl)methylidene]amino 3-methylbenzoate
• 3-Quinolinecarboxaldehyde, 2-[[(4-chlorophenyl)methyl]thio]-, O-(3-methylbenzoyl)oxime
• [(E)-[2-[(4-chlorophenyl)methylsulfanyl]quinolin-3-yl]methylideneamino] 3-methylbenzoate
• 478079-35-5
• N-((E)-{2-[(4-chlorobenzyl)sulfanyl]-3-quinolinyl}methylidene)-N-[(3-methylbenzoyl)oxy]amine
• 7R-1124
• (E)-[(2-{[(4-chlorophenyl)methyl]sulfanyl}quinolin-3-yl)methylidene]amino3-methylbenzoate
• AKOS005101471

• Inchi： 1S/C25H19ClN2O2S/c1-17-5-4-7-20(13-17)25(29)30-27-15-21-14-19-6-2-3-8-23(19)28-24(21)31-16-18-9-11-22(26)12-10-18/h2-15H,16H2,1H3
• InChI Key： QDGQSHKNHZYESH-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C=C(C=NOC(=O)C2=CC=CC(C)=C2)C=1SCC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 446.0855767g/mol
• Monoisotopic Mass: 446.0855767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 76.8Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 621.7±65.0 °C(Predicted)
• pka: 1.00±0.61(Predicted)